2,6-dimethyl-4-[3-(2-nitrophenyl)-2-propen-1-yl]morpholine

• IUPAC Name: 2,6-dimethyl-4-[(E)-3-(2-nitrophenyl)prop-2-enyl]morpholine
• InChI: InChI=1S/C15H20N2O3/c1-12-10-16(11-13(2)20-12)9-5-7-14-6-3-4-8-15(14)17(18)19/h3-8,12-13H,9-11H2,1-2H3/b7-5+
• InChI Key: KUPZNMSOLPZTTB-FNORWQNLSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CC=CC2=CC=CC=C2[N+](=O)[O-]
• Isomeric SMILES: CC1CN(CC(O1)C)C/C=C/C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol

Description

2,6-dimethyl-4-[3-(2-nitrophenyl)-2-propen-1-yl]morpholine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as DNP, and it is a yellow crystalline solid that is soluble in organic solvents.

Mechanism of Action

The mechanism of action of DNP is not fully understood, but it is believed to act by inhibiting the proton gradient across the mitochondrial membrane, which leads to uncoupling of oxidative phosphorylation. This results in the dissipation of energy in the form of heat, which can lead to weight loss.
Biochemical and Physiological Effects:
DNP has been shown to have significant effects on metabolism, leading to increased energy expenditure and weight loss. However, DNP can also cause serious side effects such as hyperthermia, tachycardia, and even death in extreme cases.

Advantages and Limitations for Lab Experiments

DNP has several advantages for lab experiments, including its high solubility in organic solvents and its potent antimicrobial and antifungal properties. However, DNP is also highly toxic and can pose significant health risks to researchers who handle it.

Future Directions

There are several future directions for research on DNP, including the development of safer and more effective weight loss drugs that target the same metabolic pathways as DNP. Additionally, further research is needed to better understand the mechanism of action of DNP and its potential applications in fields such as materials science and medicinal chemistry.

Synthesis Methods

The synthesis of DNP involves the reaction of 2,6-dimethylmorpholine with 2-nitrobenzaldehyde and acetaldehyde. The reaction is carried out in the presence of a catalyst such as p-toluenesulfonic acid, and the yield of the product is typically around 70%.

Scientific Research Applications

DNP has been extensively studied for its potential applications in various fields such as organic chemistry, medicinal chemistry, and materials science. In organic chemistry, DNP is used as a reagent for the synthesis of various organic compounds. In medicinal chemistry, DNP has been shown to have potent antimicrobial and antifungal properties. In materials science, DNP is used as a building block for the synthesis of novel materials such as metal-organic frameworks.